Cas no 2172260-36-3 (4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)but-2-ynoic acid)

• Product Name: 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)but-2-ynoic acid
• CAS No: 2172260-36-3
• MF: C₂₄H₁₉N₃O₆
• MW: 445.424165964127
• CID: 5758663
• PubChem ID: 165761585
• Update Time: 2025-05-24

4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2172260-36-3
• EN300-1552648
• 4-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)but-2-ynoic acid
• 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)but-2-ynoic acid

• Inchi： 1S/C24H19N3O6/c28-21(29)10-5-11-25-23(30)22-20(33-14-27-22)12-26-24(31)32-13-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,14,19H,11-13H2,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： GVTIFZKGUQRBIX-UHFFFAOYSA-N
• SMILES： O(C(NCC1=C(C(NCC#CC(=O)O)=O)N=CO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.12738533g/mol
• Monoisotopic Mass: 445.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 131Ų

Additional information on 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)but-2-ynoic acid

Research Briefing on 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)but-2-ynoic acid (CAS: 2172260-36-3)

The compound 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)but-2-ynoic acid (CAS: 2172260-36-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and peptide synthesis. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a versatile building block in peptide synthesis, particularly in the context of solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the oxazole ring structure makes it an attractive candidate for the development of novel peptide-based therapeutics. Researchers have successfully utilized this compound to introduce alkyne functionalities into peptide chains, enabling subsequent click chemistry reactions for further modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound in the synthesis of cyclic peptides with enhanced stability and bioavailability. The alkyne moiety in the but-2-ynoic acid segment allowed for efficient cyclization via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a key reaction in bioorthogonal chemistry. This approach opens new avenues for the development of peptide-based drugs with improved pharmacokinetic properties.

Another significant application of this compound lies in its potential as a warhead in targeted drug delivery systems. The oxazole ring has been shown to interact selectively with certain protein targets, making it a promising candidate for the design of covalent inhibitors. Recent in vitro studies have demonstrated its ability to form stable covalent adducts with cysteine residues in target proteins, suggesting its utility in the development of irreversible inhibitors for disease-relevant enzymes.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of this compound to improve yield and purity. A 2024 patent application describes a novel catalytic system for the efficient synthesis of the oxazole core structure, addressing previous challenges in scalability. This development is particularly important for potential industrial-scale applications in pharmaceutical manufacturing.

Looking forward, researchers anticipate that this compound will play an increasingly important role in the development of next-generation bioconjugation strategies and targeted therapeutics. Ongoing studies are exploring its use in antibody-drug conjugates (ADCs) and PROTAC (proteolysis targeting chimera) technologies, where its unique chemical properties may offer advantages over existing linker systems. The compound's dual functionality - combining a reactive alkyne group with a stable oxazole scaffold - positions it as a valuable tool in modern medicinal chemistry.